3-Cyano-5-ethynyl-4-methoxybenzoic acid
Cat. No. B8327838
M. Wt: 201.18 g/mol
InChI Key: WHDCFCUXUVABMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1](#[N:2])[c:3]1[cH:4][c:5]([C:6](=[O:7])[OH:8])[cH:9][c:10]([C:14]#[CH:15])[c:11]1[O:12][CH3:13].[CH3:16][c:17]1[cH:18][cH:19][cH:20][cH:21][cH:22]1.[CH3:29][N:30]([CH3:31])[CH:32]=[O:33].[Cl:23][C:24]([C:25]([Cl:26])=[O:27])=[O:28]>>[C:1](#[N:2])[c:3]1[cH:4][c:5]([C:6](=[O:7])[Cl:23])[cH:9][c:10]([C:14]#[CH:15])[c:11]1[O:12][CH3:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C#Cc1cc(C(=O)O)cc(C#N)c1OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)C(=O)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C#Cc1cc(C(=O)Cl)cc(C#N)c1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
